2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C19H22FN3O/c1-15-4-2-3-5-18(15)21-19(24)14-22-10-12-23(13-11-22)17-8-6-16(20)7-9-17/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: YKCPEPSFHXLFHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide, also known as FMA, is a chemical compound that belongs to the class of piperazine derivatives. FMA has been the subject of scientific research due to its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. This compound also modulates the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. This compound has also been found to increase levels of cAMP, which is involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide has several advantages for lab experiments, including its high selectivity and potency. This compound is also relatively easy to synthesize, making it a cost-effective option for researchers. However, this compound has some limitations, including its low solubility and poor bioavailability.

Future Directions

There are several future directions for research on 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide. One area of interest is the development of this compound analogs with improved pharmacokinetic properties. Another area of research is the investigation of this compound's potential therapeutic applications in other diseases, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to determine its long-term safety and efficacy.

Synthesis Methods

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide can be synthesized through a multi-step process starting with the reaction of 4-fluoroaniline with ethyl 2-bromoacetate to produce 2-(4-fluorophenyl)acetamide. This intermediate is then reacted with piperazine to yield 2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide. Finally, the N-methyl derivative is obtained by reacting the intermediate with 2-methylphenylboronic acid in the presence of a palladium catalyst.

Scientific Research Applications

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(2-methylphenyl)acetamide has been investigated for its potential therapeutic applications in various diseases, including anxiety, depression, and schizophrenia. Studies have shown that this compound has anxiolytic and antidepressant effects in animal models. This compound has also been found to have antipsychotic properties, which may be attributed to its ability to modulate dopamine and serotonin neurotransmission.